Cas no 2770545-32-7 ((9H-fluoren-9-yl)methyl N-ethyl-N-{[1-(prop-2-yn-1-yl)-1H-pyrazol-3-yl]methyl}carbamate)

• Product Name: (9H-fluoren-9-yl)methyl N-ethyl-N-{[1-(prop-2-yn-1-yl)-1H-pyrazol-3-yl]methyl}carbamate
• CAS No: 2770545-32-7
• MF: C₂₄H₂₃N₃O₂
• MW: 385.458325624466
• CID: 5819823
• PubChem ID: 165993393
• Update Time: 2025-07-16

(9H-fluoren-9-yl)methyl N-ethyl-N-{[1-(prop-2-yn-1-yl)-1H-pyrazol-3-yl]methyl}carbamate Chemical and Physical Properties

Names and Identifiers

• (9H-fluoren-9-yl)methyl N-ethyl-N-{[1-(prop-2-yn-1-yl)-1H-pyrazol-3-yl]methyl}carbamate
• EN300-37397150
• 2770545-32-7

• Inchi： 1S/C24H23N3O2/c1-3-14-27-15-13-18(25-27)16-26(4-2)24(28)29-17-23-21-11-7-5-9-19(21)20-10-6-8-12-22(20)23/h1,5-13,15,23H,4,14,16-17H2,2H3
• InChI Key： RBASWWTXQKXAPA-UHFFFAOYSA-N
• SMILES： O(C(N(CC)CC1C=CN(CC#C)N=1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 385.17902698g/mol
• Monoisotopic Mass: 385.17902698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 593
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 47.4Ų

Additional information on (9H-fluoren-9-yl)methyl N-ethyl-N-{[1-(prop-2-yn-1-yl)-1H-pyrazol-3-yl]methyl}carbamate

Introduction to (9H-fluoren-9-yl)methyl N-ethyl-N-{[1-(prop-2-yn-1-yl)-1H-pyrazol-3-yl]methyl}carbamate and Its Applications

Chemical compounds play a pivotal role in the advancement of pharmaceuticals and biotechnology. Among these, (9H-fluoren-9-yl)methyl N-ethyl-N-{[1-(prop-2-yn-1-yl)-1H-pyrazol-3-yl]methyl}carbamate, with the CAS number 2770545-32-7, stands out due to its unique structural and functional properties. This compound, characterized by its complex molecular architecture, has garnered significant attention in recent years for its potential applications in medicinal chemistry and drug development.

The molecular structure of (9H-fluoren-9-yl)methyl N-ethyl-N-{[1-(prop-2-yn-1-yl)-1H-pyrazol-3-yl]methyl}carbamate incorporates several key functional groups that contribute to its versatility. The presence of a fluorene moiety at the core of the molecule enhances its solubility and stability, making it an attractive candidate for various biochemical interactions. Additionally, the propargyl group and the pyrazole ring introduce sites for further chemical modifications, enabling the synthesis of derivatives with tailored properties.

Recent research has highlighted the importance of heterocyclic compounds in drug design. The pyrazole ring in (9H-fluoren-9-yl)methyl N-ethyl-N-{[1-(prop-2-yn-1-yl)-1H-pyrazol-3-yl]methyl}carbamate is particularly noteworthy, as it is known to exhibit a wide range of biological activities. Studies have shown that pyrazole derivatives can interact with biological targets such as enzymes and receptors, making them valuable in the development of therapeutic agents. The incorporation of a propargyl group further enhances the compound's potential by providing a site for conjugation with other biomolecules.

In the realm of medicinal chemistry, the fluorene scaffold is frequently utilized due to its favorable photophysical properties. These properties make fluorene-based compounds suitable for applications in bioimaging and photodynamic therapy. The carbamate functional group in (9H-fluoren-9-yl)methyl N-ethyl-N-{[1-(prop-2-yn-1-yll)-1H-pyrazol3-yll]methyl}carbamate also contributes to its reactivity, allowing for further derivatization and the exploration of new chemical spaces.

One of the most promising areas of research involving this compound is its potential as an intermediate in the synthesis of novel pharmaceuticals. The combination of a fluorene core with a pyrazole moiety offers a unique scaffold that can be modified to target specific disease pathways. For instance, modifications at the propargyl group could lead to the development of compounds with enhanced binding affinity to biological targets, thereby improving therapeutic efficacy.

The use of computational methods has also been instrumental in understanding the behavior of (9H-fluoren9 - 9 - ylmethyl N - ethyl - N - {[ 1 - ( prop - 2 - ynl - 1 - ynl ) - 1 H - pyrazol - 3 - ynl ] m e th y l } carbamate in various biological systems. Molecular dynamics simulations and quantum mechanical calculations have provided insights into how this compound interacts with proteins and other biomolecules. These studies have not only helped in optimizing its structure but also in predicting its potential pharmacological effects.

Furthermore, the growing interest in green chemistry has prompted researchers to explore sustainable synthetic routes for this compound. By employing catalytic methods and solvent-free reactions, scientists have been able to produce (9H-fluoren9 - 9 - ylmethyl N - ethyl - N - {[ 1 - ( prop - 2 - ynl ) ] m e th y l } carbamate with minimal environmental impact. These efforts align with broader initiatives aimed at reducing the ecological footprint of chemical synthesis.

The versatility of (9H-fluoren9 - 9 ) has also led to its exploration in materials science. Fluorene-based compounds are known for their excellent electronic properties, making them suitable for use in organic light-emitting diodes (OLEDs) and other optoelectronic devices. The incorporation of additional functional groups can further tailor these properties, opening up new possibilities for applications in advanced technologies.

In conclusion, (9H-fluoren9 ) represents a fascinating compound with a rich structural framework and diverse potential applications. Its unique combination of functional groups makes it an attractive candidate for further research in pharmaceuticals, materials science, and beyond. As our understanding of its properties continues to grow, so too will its utility in addressing some of the most pressing challenges in modern chemistry and biology.